N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(pyridin-3-yl)acetamide

• IUPAC Name: N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C16H19N3O3/c1-12-8-14(22-2)10-16(21)19(12)7-6-18-15(20)9-13-4-3-5-17-11-13/h3-5,8,10-11H,6-7,9H2,1-2H3,(H,18,20)
• InChI Key: GSYYOHGTDKYVBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)CC2=CN=CC=C2)OC
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol
• CAS No.: 2034591-01-8

Description

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C16H19N3O3 and its molecular weight is 301.346. The purity is usually 95%.
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Scientific Research Applications

Environmental Stress Mitigation in Horticulture

Melatonin, a compound with some structural similarity to the chemical due to its role as a signaling molecule, has been extensively studied for its protective effects against environmental stresses in horticultural crops. Melatonin (N-acetyl-5-methoxytryptamine) is known for its ability to enhance plant tolerance against a variety of environmental challenges, including cold, drought, salt stress, and heavy metal toxicity. It achieves these effects through direct scavenging of reactive oxygen species (ROS) and reactive nitrogen species (RNS), enhancing the activity of antioxidant enzymes, and modulating signaling pathways related to stress responses (Bose & Howlader, 2020).

Therapeutic Mechanisms of Ketamine

Ketamine, an arylcyclohexylamine with a complex pharmacological profile, provides insights into the therapeutic mechanisms of related compounds. While the structure of "N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(pyridin-3-yl)acetamide" is not identical, studying ketamine's mechanisms can shed light on the potential applications of structurally related compounds. Ketamine and its metabolites have been shown to exert analgesic, anti-inflammatory, and antidepressant effects, which are attributed to their action on N-methyl-D-aspartate (NMDA) receptors and other targets within the central nervous system. This multifaceted action suggests that compounds with similar structural features may also have diverse therapeutic applications (Zanos et al., 2018).